Cas no 2228878-51-9 (1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine
• CAS No: 2228878-51-9
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6270024
• PubChem ID: 165798799
• Update Time: 2025-05-19

1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine
• 2228878-51-9
• 1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine
• EN300-1993767

• Inchi： 1S/C11H15ClN2/c1-8-6-9(7-14-10(8)12)2-3-11(13)4-5-11/h6-7H,2-5,13H2,1H3
• InChI Key： VSNRVXGZPCUHHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CCC1(CC1)N

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine

Introduction to 1-(2-(6-Chloro-5-Methylpyridin-3-Yl)Ethyl)cyclopropanamine (CAS No. 2228878-51-9)

The compound 1-(2-(6-Chloro-5-Methylpyridin-3-Yl)Ethyl)cyclopropanamine, identified by the CAS registry number 2228878-51-9, is a synthetic organic compound with a unique structure that combines a cyclopropane ring with a substituted pyridine moiety. This compound has garnered attention in recent years due to its potential applications in pharmaceutical research and materials science. The molecule's structure, which includes a chloro-substituted pyridine ring and a cyclopropylamine group, makes it a subject of interest for researchers exploring novel chemical entities with specific biological or chemical properties.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production. The compound's structure is particularly notable for its cyclopropane ring, which introduces unique strain and reactivity into the molecule. This feature has been leveraged in studies exploring its potential as a building block for more complex molecular architectures.

In terms of pharmacological activity, 1-(2-(6-Chloro-5-Methylpyridin-3-Yl)Ethyl)cyclopropanamine has shown promise in preclinical models as a modulator of various biological pathways. For instance, recent studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, suggesting its potential as a lead compound for drug development. Additionally, its interaction with cellular receptors has been investigated, with findings indicating selective binding profiles that could be advantageous in therapeutic applications.

The compound's physical properties, such as its melting point, solubility, and stability under various conditions, have also been thoroughly characterized. These properties are critical for determining its suitability in different industrial or laboratory settings. For example, its high stability under thermal and oxidative conditions makes it a candidate for use in high-performance materials or as an intermediate in chemical manufacturing processes.

Recent research has also focused on the environmental fate and toxicity of CAS No. 2228878-51-9. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. Furthermore, ecotoxicological assessments indicate low toxicity to aquatic organisms, which aligns with current regulatory standards for chemical safety.

In conclusion, 1-(2-(6-Chloro-5-Methylpyridin-3-Yl)Ethyl)cyclopropanamine (CAS No. 2228878-51-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with favorable physical and biological properties, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.